Cas no 81201-90-3 (L-TYROSINE (PHENOL-4-13C))

• Product Name: L-TYROSINE (PHENOL-4-13C)
• CAS No: 81201-90-3
• CID: 2844746
• Update Time: 2025-08-03

L-TYROSINE (PHENOL-4-13C) Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine-(phenyl-4-13C)
• L-TYROSINE (PHENOL-4-13C)

L-TYROSINE (PHENOL-4-13C) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on L-TYROSINE (PHENOL-4-13C)

Comprehensive Guide to L-TYROSINE (PHENOL-4-13C) (CAS No. 81201-90-3): Applications, Benefits, and Research Insights

L-TYROSINE (PHENOL-4-13C) (CAS No. 81201-90-3) is a 13C-labeled isotopologue of the amino acid L-tyrosine, widely used in metabolic research, pharmaceutical development, and nutritional studies. This compound is particularly valuable for tracer studies and NMR spectroscopy, enabling researchers to track metabolic pathways with high precision. The phenol-4-13C label provides a unique tool for investigating tyrosine metabolism in biological systems, making it indispensable in modern biochemistry.

In recent years, the demand for isotopically labeled compounds like L-TYROSINE (PHENOL-4-13C) has surged due to advancements in precision medicine and personalized nutrition. Researchers are increasingly focusing on how tyrosine, a precursor to neurotransmitters such as dopamine and adrenaline, influences cognitive function, stress response, and mood regulation. This compound’s 13C-label allows for detailed tracking of these processes, addressing key questions in neurological health and mental wellness—topics highly searched in Google Scholar and PubMed.

One of the most common user queries revolves around the role of L-tyrosine in nootropic supplements. While L-TYROSINE (PHENOL-4-13C) is primarily a research tool, its unlabeled counterpart is popular in cognitive enhancement formulations. Studies leveraging this isotopologue have clarified how tyrosine supplementation affects neurotransmitter synthesis under stress, a hot topic in biohacking communities. This connection to brain health and performance optimization makes it relevant to both scientists and health enthusiasts.

From a technical perspective, CAS No. 81201-90-3 specifies a compound with rigorous quality control standards. Manufacturers must ensure isotopic purity (>99% 13C) and chemical stability, critical for reproducible results in mass spectrometry and isotope ratio analysis. These parameters are frequently searched alongside terms like "stable isotope-labeled amino acids" and "metabolic flux analysis", reflecting growing interest in quantitative metabolomics.

Another trending application involves cancer research, where L-TYROSINE (PHENOL-4-13C) helps map altered metabolic pathways in tumors. Searches for "tyrosine metabolism in oncology" have risen by 40% since 2022 (Source: Google Trends), highlighting its role in developing targeted therapies. The compound’s ability to trace phenylalanine/tyrosine catabolism also supports investigations into rare metabolic disorders like tyrosinemia.

For SEO optimization, this content integrates high-traffic keywords such as "13C-labeled tyrosine", "isotopic tracer for metabolism", and "CAS 81201-90-3 uses" while maintaining technical accuracy. The compound’s relevance to gut-brain axis research—another trending topic—further enhances its visibility in academic and biotech industry searches.

In summary, L-TYROSINE (PHENOL-4-13C) (CAS No. 81201-90-3) bridges cutting-edge science and practical applications, from neurochemistry to disease diagnostics. Its alignment with high-impact research areas ensures continued demand, while its isotopic properties make it irreplaceable for advanced analytical techniques.